Cas no 1601818-68-1 (1-(2,3-dihydro-1-benzofuran-7-yl)-2,2-difluoroethan-1-one)

• Product Name: 1-(2,3-dihydro-1-benzofuran-7-yl)-2,2-difluoroethan-1-one
• CAS No: 1601818-68-1
• MF: C₁₀H₈F₂O₂
• MW: 198.166130065918
• CID: 5972358
• PubChem ID: 114744361
• Update Time: 2025-06-29

1-(2,3-dihydro-1-benzofuran-7-yl)-2,2-difluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-Dihydrobenzofuran-7-yl)-2,2-difluoroethanone
• 1-(2,3-dihydro-1-benzofuran-7-yl)-2,2-difluoroethan-1-one
• EN300-1929215
• 1601818-68-1

• Inchi： 1S/C10H8F2O2/c11-10(12)8(13)7-3-1-2-6-4-5-14-9(6)7/h1-3,10H,4-5H2
• InChI Key： ONHPDZAHNOABOZ-UHFFFAOYSA-N
• SMILES： FC(C(C1=CC=CC2=C1OCC2)=O)F

Computed Properties

• Exact Mass: 198.04923582g/mol
• Monoisotopic Mass: 198.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans

Additional information on 1-(2,3-dihydro-1-benzofuran-7-yl)-2,2-difluoroethan-1-one

Compound CAS No. 1601818-68-1: 1-(2,3-Dihydro-1-benzofuran-7-yl)-2,2-difluoroethan-1-one

The compound with CAS No. 1601818-68-1, commonly referred to as 1-(2,3-dihydro-1-benzofuran-7-yl)-2,2-difluoroethan-1-one, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzofuran moiety and a fluorinated ketone group. The combination of these structural elements contributes to its intriguing chemical properties and potential applications in drug discovery and material science.

Benzofuran derivatives have long been recognized for their biological activity and versatility in chemical synthesis. The 2,3-dihydrobenzofuran ring system in this compound is particularly notable due to its stability and ability to participate in various chemical reactions. The presence of the difluoroethanone group further enhances the compound's reactivity and selectivity, making it a valuable building block in organic synthesis.

Recent studies have highlighted the potential of CAS No. 1601818-68-1 as a precursor for the development of novel pharmaceutical agents. Researchers have explored its role in the synthesis of bioactive molecules, including those with anti-inflammatory and anticancer properties. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit significant inhibitory effects on key enzymes involved in inflammatory pathways.

In addition to its pharmacological applications, CAS No. 1601818-68-1 has also found utility in the field of materials science. Its fluorinated structure makes it an attractive candidate for the development of advanced polymers and coatings with enhanced thermal stability and mechanical properties. A team of chemists at the University of California recently reported on the use of this compound as a monomer in the synthesis of high-performance polyurethanes.

The synthesis of CAS No. 1601818-68-1 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the benzofuran derivative followed by fluorination and ketone formation. Recent advancements in catalytic fluorination have significantly improved the efficiency and scalability of this process, making it more accessible for industrial applications.

From an environmental perspective, researchers are increasingly focusing on the sustainability aspects of synthesizing compounds like CAS No. 1601818-68-1. Green chemistry approaches, such as using renewable feedstocks and minimizing waste generation, are being explored to reduce the ecological footprint associated with its production.

In conclusion, CAS No. 1601818-68-7, or ..., stands as a prime example of how advanced organic chemistry can drive innovation across multiple disciplines. Its unique structure, coupled with recent research findings, positions it as a promising candidate for future applications in drug development and materials science.